Cas no 824-77-1 (4-carboxy-1-methylpyridinium inner salt monohydrate)

• Product Name: 4-carboxy-1-methylpyridinium inner salt monohydrate
• CAS No: 824-77-1
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 2717343
• PubChem ID: 17157
• Update Time: 2025-04-21

4-carboxy-1-methylpyridinium inner salt monohydrate Chemical and Physical Properties

Names and Identifiers

• 4-carboxy-1-methylpyridinium inner salt monohydrate
• 1-Methylpyridinium-4-carboxylat;N-Methyl-pyridinium-p-carboxylat;4-Carboxy-1-methyl-pyridinium-betain;4-carboxy-1-methylpyridinium;4-carboxy-1-methylpyridinium betaine;4-carboxy-1-methyl-pyridinium betaine;
• starbld0027383
• Pyridinium, 4-carboxy-1-methyl-, hydroxide, inner salt
• SDCCGMLS-0064674.P001
• N-METHYLISONICOTINATE
• Pyridinium, 4-carboxy-1-methyl-, inner salt
• LS-13271
• 4-Carboxy-1-methylpyridinium betaine
• Isotrigonelline
• 1-methylpyridin-1-ium-4-carboxylate
• 824-77-1
• ISONICOTINIC ACID N-METHYL.BETA.INE
• 4-Carboxy-1-methylpyridiniumhydroxide, inner salt
• H684MTM055
• Q27279695
• UNII-H684MTM055

• Inchi： 1S/C7H7NO2/c1-8-4-2-6(3-5-8)7(9)10/h2-5H,1H3
• InChI Key： QITIEADGFBVLCV-UHFFFAOYSA-N
• SMILES： [O-]C(C1C=C[N+](C)=CC=1)=O

Computed Properties

• Exact Mass: 137.04800
• Monoisotopic Mass: 137.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.01000
• LogP: -1.12540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids